N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: N,N-dimethyl-3-[methyl-(4-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-13-8-10-15(11-9-13)19(4)23(21,22)16-7-5-6-14(12-16)17(20)18(2)3/h5-12H,1-4H3
• InChI Key: XXQJLOOHJOYYRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C)S(=O)(=O)C2=CC=CC(=C2)C(=O)N(C)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamide, also known as Methylthioninium chloride or methylene blue, is a synthetic dye that has been used for various purposes in the medical field. It has been found to have potential therapeutic effects on various diseases and conditions, such as Alzheimer's disease, Parkinson's disease, and sepsis.

Mechanism of Action

N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride works by inhibiting the aggregation of tau protein, which is a hallmark of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It also has been found to have an effect on the mitochondrial function, which could contribute to its neuroprotective properties. In sepsis, N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride works by inhibiting the nitric oxide synthase pathway, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride has been found to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. It has also been found to have an effect on the levels of various neurotransmitters such as dopamine and serotonin. In sepsis, N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride has been found to improve survival rates and reduce organ dysfunction.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride is its low toxicity and high solubility, which make it a suitable candidate for in vivo and in vitro experiments. However, its potential interactions with other drugs and its limited stability in solution can be a limitation for some experiments.

Future Directions

There are several future directions for the research on N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride. One direction is to further investigate its potential therapeutic effects on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential use in the treatment of sepsis and other inflammatory conditions. Additionally, the development of new formulations and delivery methods could improve its pharmacokinetic properties and increase its efficacy.

Synthesis Methods

N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride can be synthesized by reacting N,N-dimethylaniline with N,N-dimethyl-p-toluidine in the presence of sulfuric acid to form N,N-dimethyl-3-amino-4-methylbenzene. This compound is then reacted with sulfamic acid to form N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamide, which is then purified and converted to its chloride salt form.

Scientific Research Applications

N,N-dimethyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}benzamidenium chloride has been extensively researched for its potential therapeutic effects on various diseases and conditions. It has been found to have antioxidant, anti-inflammatory, and neuroprotective properties, which make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been studied for its potential use in the treatment of sepsis, a life-threatening condition caused by a severe infection.